Cas no 35661-58-6 (1-(9H-fluoren-9-yl)methylpiperidine)

• Product Name: 1-(9H-fluoren-9-yl)methylpiperidine
• CAS No: 35661-58-6
• MF: C₁₉H₂₁N
• MW: 263.37674498558
• MDL: MFCD22587875
• CID: 1477225
• PubChem ID: 12841689
• Update Time: 2025-05-25

1-(9H-fluoren-9-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(9H-fluoren-9-ylmethyl)-
• 1-(9-Fluorenylmethyl)piperidine
• 1-(9H-fluoren-9-ylmethyl)piperidine
• 1-(9H-fluoren-9-yl)methylpiperidine
• MFCD22587875
• DAYKWVVEINTEQW-UHFFFAOYSA-N
• DTXSID80511240
• 35661-58-6
• N-(9-fluorenyl-methyl)piperidine
• F2147-1113
• WH3TUQ8GCT
• CS-0155258
• N-(9-fluorenylmethyl)piperidine
• 1-[(9H-FLUOREN-9-YL)METHYL]PIPERIDINE
• SCHEMBL1119003
• CCG-347066
• FS-5746
• D94654
• 1-((9H-fluoren-9-yl)methyl)piperidine
• AKOS024627752
• EN300-265809
• DB-215686
• AB90082

• MDL： MFCD22587875
• Inchi： 1S/C19H21N/c1-6-12-20(13-7-1)14-19-17-10-4-2-8-15(17)16-9-3-5-11-18(16)19/h2-5,8-11,19H,1,6-7,12-14H2
• InChI Key： DAYKWVVEINTEQW-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 263.16753
• Monoisotopic Mass: 263.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-(9H-fluoren-9-yl)methylpiperidine

1-(9H-Fluoren-9-yl)methylpiperidine: A Comprehensive Overview

The compound CAS No 35661-58-6, commonly referred to as 1-(9H-fluoren-9-yl)methylpiperidine, is a versatile organic molecule that has garnered significant attention in the fields of organic synthesis, materials science, and drug delivery systems. This compound is characterized by its unique structure, which combines a piperidine ring with a fluorenylmethyl group, making it a valuable building block in various chemical reactions.

Recent studies have highlighted the potential of 1-(9H-fluoren-9-yl)methylpiperidine in the development of advanced materials. Researchers have explored its ability to form self-assembled monolayers (SAMs) on various substrates, which can be utilized in the creation of nanoscale devices and sensors. The fluorenylmethyl group imparts unique electronic and optical properties to the molecule, making it an attractive candidate for applications in optoelectronics and photonics.

In the realm of drug delivery, 1-(9H-fluoren-9-yl)methylpiperidine has been investigated as a carrier for hydrophobic drugs. Its amphiphilic nature allows it to form micelles or nanoparticles that can encapsulate and deliver therapeutic agents with high efficiency. This property has been particularly promising in the context of targeted drug delivery systems, where precise control over drug release is crucial.

The synthesis of CAS No 35661-58-6 involves a multi-step process that typically begins with the preparation of the fluorenylmethyl bromide intermediate. This intermediate is then subjected to nucleophilic substitution reactions with piperidine derivatives to yield the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From a structural perspective, 1-(9H-fluoren-9-yl)methylpiperidine exhibits a rigid yet flexible framework that allows for diverse functionalization. The piperidine ring provides a nitrogen-containing platform for further chemical modifications, while the fluorenylmethyl group introduces aromaticity and conjugation. These features make the compound highly amenable to applications in coordination chemistry and supramolecular assembly.

In conclusion, CAS No 35661-58-6, or 1-(9H-fluoren-9-yl)methylpiperidine, stands out as a multifaceted molecule with vast potential across multiple disciplines. Its unique properties and versatile structure continue to drive innovative research, positioning it as a key player in the advancement of modern chemistry and materials science.